Cas no 1782375-85-2 (3-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutanoic acid
• CAS No: 1782375-85-2
• Molecular Formula: C₈H₆ClF₃O₂S
• Molecular Weight: 258.645250797272
• CID: 5991143
• PubChem ID: 83920085

3-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutanoic acid Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-4,4,4-trifluorobutanoic acid
• EN300-1963841
• 1782375-85-2

• InChIKey： ZVVQGGSHYYAIKN-UHFFFAOYSA-N
• Inchi： 1S/C8H6ClF3O2S/c9-6-2-1-5(15-6)4(3-7(13)14)8(10,11)12/h1-2,4H,3H2,(H,13,14)
• SMILES： ClC1=CC=C(C(C(F)(F)F)CC(=O)O)S1

Computed Properties

• Exact Mass: 257.9729128g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 257.9729128g/mol
• Heavy Atom Count: 15
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids